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Compound of Interest

Compound Name: ASX-173

Cat. No.: B15600832 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

ASX-173, a cell-permeable small molecule that functions as an asparagine synthetase (ASNS)

inhibitor. This guidance is intended for researchers, scientists, and drug development

professionals. Given that a specific Safety Data Sheet (SDS) for ASX-173 is not publicly

available, the following procedures are based on general best practices for the disposal of

novel or uncharacterized research chemicals. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and to

obtain the official SDS from your supplier before handling or disposing of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE) and are aware of the potential hazards.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity

before use.

Body Protection: A lab coat is mandatory.
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Respiratory Protection: Handle in a well-ventilated area. If there is a risk of generating dust

or aerosols, a respirator may be necessary.

Engineering Controls:

All handling of ASX-173 should be conducted in a certified chemical fume hood.

An eyewash station and safety shower must be readily accessible.

Quantitative Data Summary for Safe Handling
The following table outlines crucial parameters that should be identified from the supplier-

provided Safety Data Sheet (SDS) for ASX-173 before proceeding with disposal.

Parameter
Value (Obtain from
Supplier's SDS)

Relevance to Disposal

Acute Toxicity To be determined from SDS

Indicates potential harm if

swallowed, inhaled, or in

contact with skin, dictating

handling precautions.

Environmental Hazards To be determined from SDS

Determines if the substance is

toxic to aquatic life, which

strictly prohibits sewer

disposal.[1]

Physical State Solid powder

Affects the choice of waste

container and spill cleanup

procedures.

Solubility
Soluble in DMSO (≥ 100

mg/mL)

Informs the selection of

appropriate solvents for

decontamination and the

nature of liquid waste.

Storage Temperature
0 - 4°C (short term), -20°C

(long term)

Provides guidance on the

proper storage of waste

material prior to collection and

disposal.
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Step-by-Step Disposal Protocol for ASX-173
In the absence of a specific SDS, ASX-173 must be treated as a hazardous chemical waste.[2]

The following step-by-step procedure should be followed:

Waste Identification and Collection:

Solid Waste: Collect all unused or contaminated solid ASX-173 in a designated hazardous

waste container. This includes any contaminated weighing papers or spatulas.

Liquid Waste: Solutions containing ASX-173 should be collected in a separate, clearly

labeled, and compatible hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your EHS department.

Contaminated Labware: All disposable materials that have come into direct contact with

ASX-173, such as pipette tips, gloves, and centrifuge tubes, must be disposed of as

hazardous solid waste.

Waste Container Management:

Container Type: Use a chemically compatible, leak-proof container with a secure screw-

top lid.[2]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "ASX-173". Also, include the date when waste was first added to the

container.

Storage: Store the sealed hazardous waste container in a designated and secure area

within the laboratory, away from incompatible materials, until it is ready for pickup by the

EHS department.[2]

Arranging for Disposal:

Contact EHS: Follow your institution's specific procedures for requesting a hazardous

waste pickup from the Environmental Health and Safety (EHS) office.

Provide Information: Be prepared to provide all available information about ASX-173 to the

EHS personnel.
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Record Keeping: Maintain a detailed log of the amount of ASX-173 waste generated and

the date of disposal request.

Under no circumstances should ASX-173 or materials contaminated with it be disposed of in

the regular trash or poured down the drain.[3][4]

Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of ASX-173.
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Caption: Experimental Workflow for Safe Disposal of ASX-173.
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This guide is intended to supplement, not replace, the specific protocols provided by your

institution and the chemical supplier. Always prioritize safety and regulatory compliance in the

handling and disposal of all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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